Cas no 1185317-69-4 (3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine)

• Product Name: 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine
• CAS No: 1185317-69-4
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5143898
• Update Time: 2025-05-20

3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine

• Inchi： 1S/C8H11ClN2/c1-3-4-7-5-6(2)8(9)11-10-7/h5H,3-4H2,1-2H3
• InChI Key： KRPPGLZHELCSMT-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1N=NC(Cl)=C(C)C=1)C([H])([H])C([H])([H])[H]

Additional information on 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine

Research Briefing on 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine (CAS: 1185317-69-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine (CAS: 1185317-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated pyridazine derivative serves as a critical intermediate in the synthesis of labeled compounds for drug metabolism and pharmacokinetic (DMPK) studies. Its unique structural features, including the deuterium-labeled propyl group, make it particularly valuable for tracing metabolic pathways and improving the stability of drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

One of the primary applications of 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine is in the synthesis of deuterated analogs of bioactive molecules. Deuterium incorporation has been shown to enhance the metabolic stability of pharmaceuticals, a phenomenon known as the deuterium kinetic isotope effect (DKIE). Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that deuterated derivatives of pyridazine-based inhibitors exhibited prolonged half-lives in vivo, leading to improved efficacy in preclinical models of neurodegenerative diseases. The study utilized 1185317-69-4 as a key building block for these analogs, underscoring its importance in medicinal chemistry.

In addition to its role in drug development, 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine has been employed in advanced analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. A 2024 study in Analytical Chemistry reported the use of this compound as an internal standard for quantifying trace levels of pyridazine derivatives in biological matrices. The deuterium labeling provided by 1185317-69-4 enabled researchers to achieve high sensitivity and specificity in their measurements, addressing longstanding challenges in bioanalytical method development.

The synthetic pathways for 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine have also seen recent optimization. A team at the University of Cambridge (2024) developed a novel catalytic deuteration method that significantly improved the yield and purity of 1185317-69-4. Their approach, which utilized a palladium-based catalyst under mild conditions, reduced the need for expensive deuterium gas and minimized side reactions. This advancement has important implications for scaling up production of deuterated pharmaceuticals, potentially lowering costs for future drug development programs.

Looking ahead, researchers anticipate expanded applications of 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine in targeted drug delivery systems. Preliminary data presented at the 2024 American Chemical Society meeting suggested that deuterated pyridazines could enhance the tissue specificity of nanoparticle-based therapeutics. The unique physicochemical properties of 1185317-69-4, including its lipophilicity and hydrogen bonding capacity, make it particularly suitable for conjugation with drug carriers. Further studies are needed to fully explore this promising avenue.

In conclusion, 3-Chloro-4-methyl-6-(n-propyl-d7)-pyridazine (CAS: 1185317-69-4) represents a versatile tool in modern pharmaceutical research. Its applications span from medicinal chemistry to analytical science, with growing evidence supporting its value in improving drug properties. As synthetic methods continue to advance and new biological insights emerge, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. Researchers are encouraged to explore its potential in their respective areas of study while remaining mindful of the regulatory considerations surrounding deuterated drug development.